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Compound of Interest

Compound Name: 2-Methyl-1-naphthol

Cat. No.: B1210624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Methyl-1-naphthol, a derivative of naphthalene, is a chemical intermediate with applications

in the synthesis of various compounds, including vitamin K analogues.[1] As with many

aromatic hydroxyl compounds, a thorough understanding of its safety profile, handling

procedures, and toxicological properties is paramount for professionals in research and drug

development. This technical guide provides an in-depth overview of the available safety,

handling, and toxicity information for 2-Methyl-1-naphthol. It summarizes quantitative

toxicological data, outlines relevant experimental protocols for assessing its toxicity, and

visualizes key mechanistic pathways. The information presented is intended to support safe

laboratory practices and inform risk assessments.
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Property Value

Chemical Name 2-Methylnaphthalen-1-ol

Synonyms
2-Methyl-1-naphthalenol, 1-Hydroxy-2-

methylnaphthalene

CAS Number 7469-77-4

Molecular Formula C₁₁H₁₀O

Molecular Weight 158.20 g/mol

Appearance Solid

Safety and Hazard Information
2-Methyl-1-naphthol is classified as a hazardous substance. The following table summarizes

its GHS hazard classifications.[2]

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Damage 1
H318: Causes serious eye

damage

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Signal Word: Danger[2]

Precautionary Statements: P261, P280, P305 + P351 + P338[2]

Handling and Storage
Proper handling and storage of 2-Methyl-1-naphthol are crucial to minimize exposure and

ensure laboratory safety.

Handling:
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Handle in a well-ventilated place, preferably in a chemical fume hood.[2]

Wear suitable personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles with side shields, and a lab coat.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools and prevent electrostatic discharge.[2]

Wash hands thoroughly after handling.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials and foodstuff containers.[2]

Toxicity Information
Quantitative Toxicity Data
Specific quantitative toxicity data for 2-Methyl-1-naphthol, such as LD50 and LC50 values, are

not readily available in the reviewed literature. A safety data sheet for the compound explicitly

states "no data available" for acute oral, dermal, and inhalation toxicity.[2] However, data for

structurally similar compounds, 1-naphthol and 2-naphthol, can provide an indication of

potential toxicity.
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Compound Test Species Route Value

1-Naphthol LD50 Mouse Oral 275 mg/kg

LD50 Rabbit Dermal 880 mg/kg

LC50 Rat Inhalation
210.5 ppm (4

hours)

2-Naphthol LD50 Rat Oral 1960 mg/kg

LD50 Mouse Oral 98 mg/kg

LC50 Rat Inhalation >770 mg/m³/1H

LD50 Rabbit Dermal >10 g/kg

Data for 1-Naphthol and 2-Naphthol are provided for comparative purposes.[4]

Occupational Exposure Limits
There are no specific occupational exposure limits (OELs) established by major regulatory

bodies like OSHA, NIOSH, or ACGIH for 2-Methyl-1-naphthol. For the related compound, 2-

methylnaphthalene, the ACGIH has established a Threshold Limit Value (TLV) as a Time-

Weighted Average (TWA) of 0.5 ppm.[5] It is important to note that the presence of a hydroxyl

group in 2-Methyl-1-naphthol can alter its toxicological properties, and therefore, the OEL for

2-methylnaphthalene should be used with caution as a reference.

Mechanism of Toxicity and Signaling Pathways
The precise molecular mechanisms of 2-Methyl-1-naphthol toxicity have not been extensively

elucidated. However, based on studies of related naphthol and naphthalene compounds, a

plausible mechanism involves metabolic activation to reactive intermediates that induce

oxidative stress and cellular damage.[6][7]

The metabolism of naphthalene and its derivatives often proceeds via cytochrome P450-

mediated oxidation to form epoxides, which can then be converted to naphthols and

subsequently to reactive naphthoquinones.[7] These quinones can participate in redox cycling,

leading to the generation of reactive oxygen species (ROS) such as superoxide anions and
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hydrogen peroxide.[8] This surge in ROS can overwhelm the cellular antioxidant defense

systems, leading to the depletion of glutathione (GSH), lipid peroxidation, and damage to

proteins and DNA.[6][9]

Studies on naphthol derivatives have implicated the involvement of specific signaling pathways

in their cytotoxic effects. For instance, a novel naphthoquinone-naphthol derivative has been

shown to induce apoptosis in cancer cells by downregulating the EGFR/PI3K/Akt signaling

pathway.[10] Furthermore, other naphthoquinone derivatives have been observed to induce

apoptosis through the ROS-mediated regulation of MAPK and STAT3 signaling pathways.[11]

Proposed toxicological pathway of 2-Methyl-1-naphthol.

Experimental Protocols for Toxicity Assessment
A variety of in vitro assays can be employed to assess the cytotoxic and genotoxic potential of

2-Methyl-1-naphthol. The following are outlines of commonly used experimental protocols.

Cytotoxicity Assessment: WST-1 Assay
This colorimetric assay measures cell proliferation and viability.

Cell Seeding: Plate cells in a 96-well microplate at an appropriate density and incubate for

24 hours.

Compound Treatment: Replace the medium with fresh medium containing various

concentrations of 2-Methyl-1-naphthol. Include vehicle and positive controls. Incubate for a

predetermined period (e.g., 24, 48, or 72 hours).

WST-1 Reagent Addition: Add WST-1 reagent to each well and incubate for 1-4 hours.

Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control.

Determine the IC50 value by plotting cell viability against compound concentration.

Cytotoxicity Assessment: Lactate Dehydrogenase (LDH)
Assay
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This assay quantifies the release of LDH from damaged cells into the culture medium.

Cell Seeding and Treatment: Follow steps 1 and 2 of the WST-1 assay protocol.

Supernatant Collection: Centrifuge the plate and transfer the supernatant to a new 96-well

plate.

LDH Reaction: Add LDH reaction mixture to each well.

Incubation and Absorbance Measurement: Incubate at room temperature, protected from

light, and measure the absorbance at 490 nm.

Data Analysis: Calculate cytotoxicity as a percentage of the positive control (cells treated

with a lysis buffer).

Genotoxicity Assessment: TUNEL Assay
The Terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) assay is used to

detect DNA fragmentation, a hallmark of apoptosis.[12]

Cell Preparation: Culture cells on coverslips or chamber slides and treat with 2-Methyl-1-
naphthol.

Fixation and Permeabilization: Fix the cells with a crosslinking agent (e.g.,

paraformaldehyde) and permeabilize the cell membranes.

TUNEL Staining: Incubate the cells with the TUNEL reaction mixture, which contains TdT

and labeled dUTP.

Visualization: Analyze the cells using fluorescence microscopy or flow cytometry to detect

labeled, fragmented DNA.
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General workflow for in vitro toxicity testing.

First Aid Measures
In case of exposure to 2-Methyl-1-naphthol, the following first aid measures should be taken:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2]
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Skin Contact: Immediately remove contaminated clothing. Wash off with soap and plenty of

water. Consult a doctor if irritation persists.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.[2]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Conclusion
2-Methyl-1-naphthol is a hazardous chemical that requires careful handling and the use of

appropriate personal protective equipment. While specific quantitative toxicity data are limited,

information from structurally related compounds suggests that it may be harmful if ingested,

inhaled, or in contact with skin, and poses a significant risk of serious eye damage. The likely

mechanism of toxicity involves metabolic activation to reactive species that induce oxidative

stress and damage to cellular macromolecules, potentially through the modulation of key

signaling pathways such as the EGFR/PI3K/Akt and MAPK pathways. The experimental

protocols outlined in this guide provide a framework for further investigation into the cytotoxic

and genotoxic potential of 2-Methyl-1-naphthol. Researchers and drug development

professionals should adhere to strict safety protocols and consult the relevant Safety Data

Sheets before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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